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Compound of Interest

Compound Name: 2-Chlorothiophene

Cat. No.: B1346680

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and handling precautions for
2-Chlorothiophene (CAS No. 96-43-5). Adherence to these guidelines is critical to ensure a
safe laboratory environment when working with this flammable and hazardous compound. This
document summarizes key data from safety data sheets (SDS) and provides recommendations
for its use in research and development.

Chemical and Physical Properties

Proper handling and storage of 2-Chlorothiophene begin with a thorough understanding of its
physical and chemical properties. This data is crucial for designing safe experimental setups
and for responding effectively to accidental releases.
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Property

Value

Molecular Formula

CaH3CIS[1][2]

Molecular Weight 118.58 g/mol [1][2][3]

Appearance .Cok.)rless to light yellow or light orange clear
liquid[2][4][5]

Odor Stench[3]

Boiling Point 127-129 °C at 760 mmHg[3][4]

Melting Point -71.9°C [ -97.4 °F[3]

Flash Point 22 °C/71.6 °F[3]

Density 1.280 - 1.286 g/mL at 25 °CJ[3][4]

Vapor Pressure

10.66 hPa at 20 °C[3]

Solubility

Sparingly soluble in water; soluble in organic

solvents like ethanol and ether.

Hazard Identification and Classification

2-Chlorothiophene is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor[6][7][8]
) o H315: Causes skin irritation[6]
Skin Irritation Category 2
[718]
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation[6][7][8][9]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[6][ 7][81[9]
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[10]
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin[10]
Acute Toxicity (Inhalation) Category 3 Toxic if inhaled[3]

Signal Word:Danger|[3]

Handling and Storage Precautions

Strict adherence to the following handling and storage protocols is mandatory to minimize
exposure and prevent accidents.

Engineering Controls

o Work with 2-Chlorothiophene should be conducted in a well-ventilated area, preferably
within a certified laboratory fume hood.[9]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for personal safety.
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Protection Type Specification

) Chemical safety goggles or a face shield are
Eye/Face Protection ]
required.[9]

Wear chemical-resistant gloves (e.g., nitrile
Skin Protection gloves, 5 mil thickness).[9] A lab coat or

chemical-resistant apron should be worn.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an organic vapor
cartridge.[7][9]

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.[11]
¢ Do not breathe vapors or mists.[6]
o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[6][11]

» Take precautionary measures against static discharge.[6][11] Ground and bond containers
and receiving equipment.[6]

» Use only non-sparking tools.[12]

e Wash hands thoroughly after handling.[6]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[6][11]
o Keep the container tightly closed.[6][11][12]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[9]

e Store under an inert gas atmosphere.[7][12]
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[7][9]

Immediately take off all contaminated clothing.
Skin Contact Rinse the skin with plenty of water and soap.

Seek medical attention if irritation persists.[6][9]

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[7][9]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ) ] )
mouth with water. Seek immediate medical

attention.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][9]

e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[3][6] Hazardous combustion products include carbon
monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[3][13]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][9]

Accidental Release Measures
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In the event of a spill, follow the established emergency workflow.

Spill Detected

Evacuate Immediate Area
& Alert Others

Assess Spill Size & Risk

Large Spill Don Appropriate PPE

Contain Spill with
Absorbent Material

Contact Emergency Services

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Spill Cleaned
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© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1346680?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for responding to a 2-Chlorothiophene spill.

Disposal Considerations

Dispose of 2-Chlorothiophene and any contaminated materials as hazardous waste in
accordance with all applicable federal, state, and local regulations.[7][9] Do not allow the
product to enter drains or waterways.[6][7]

Toxicological and Ecological Information

While comprehensive human toxicological data is not available, 2-Chlorothiophene is known
to be an irritant and may cause nausea, headache, and vomiting upon exposure.[6] There is
currently no data available on its ecological effects, persistence, or bioaccumulative potential.
[6][9] It is not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent
and very bioaccumulative (vPvB).[6]

This technical guide is intended to provide a summary of the best practices for handling 2-
Chlorothiophene. It is not a substitute for a thorough review of the full Safety Data Sheet
(SDS) and proper laboratory safety training. Always consult the most recent SDS for this
chemical from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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